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Compound of Interest

Compound Name: 2-Thiothinone hydrochloride

Cat. No.: B164182 Get Quote

Researchers, scientists, and drug development professionals are currently faced with a

significant lack of toxicological data for 2-Thiothinone hydrochloride, a thiophene analog of

methcathinone. Despite its availability for research and forensic applications, comprehensive

safety studies detailing its potential hazards remain unpublished in the public domain. This in-

depth guide consolidates the currently available information and highlights the critical need for

further investigation into the toxicological properties of this compound.

Multiple chemical suppliers explicitly state that the physiological and toxicological properties of

2-Thiothinone hydrochloride are unknown[1]. This absence of data is a crucial consideration

for any researcher handling this compound. Safety Data Sheets (SDS) further underscore this

information gap, with one provider indicating the substance is not classified according to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Summary of Available Information
While specific toxicological data is not available, basic chemical and physical properties have

been documented.
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Property Data Reference

Chemical Formula C8H11NOS • HCl

Molecular Weight 205.7 g/mol

Appearance Crystalline solid

Purity ≥98%

Critical Data Gaps in Toxicological Screening
A thorough review of publicly available scientific literature and safety documentation reveals a

complete lack of quantitative toxicological data for 2-Thiothinone hydrochloride. Key areas

where data is critically needed include:

Acute Toxicity: No LD50 (median lethal dose) values for any route of administration (oral,

dermal, inhalation) have been determined.

Genotoxicity: There are no studies available on the potential of 2-Thiothinone
hydrochloride to cause genetic mutations or chromosomal damage. While research exists

on the genotoxic properties of other synthetic cathinones, these findings cannot be directly

extrapolated to 2-Thiothinone hydrochloride[2].

Mechanism of Action: The specific biological targets and signaling pathways through which

2-Thiothinone hydrochloride may exert pharmacological or toxicological effects have not

been elucidated.

Repeated Dose Toxicity: Information on the effects of sub-chronic or chronic exposure is

non-existent.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No long-term studies have been

conducted to assess these critical endpoints.

Proposed Experimental Workflow for Toxicological
Evaluation
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Given the absence of data, a standard toxicological screening workflow would be necessary to

characterize the safety profile of 2-Thiothinone hydrochloride. The following diagram outlines

a potential experimental approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b164182#2-thiothinone-hydrochloride-toxicological-
screening-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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